Cas no 2228396-92-5 (1-(2,6-difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2,6-difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228396-92-5
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 5854229
• PubChem ID: 165608696
• Update Time: 2025-11-01

1-(2,6-difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228396-92-5
• EN300-1758680

• Inchi： 1S/C12H12F2O3/c1-6-2-8(13)10(9(14)3-6)12(11(16)17)4-7(15)5-12/h2-3,7,15H,4-5H2,1H3,(H,16,17)
• InChI Key： VVMPDYLZGCCJAB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2,6-difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2,6-Difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228396-92-5)

1-(2,6-Difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228396-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a difluoromethylphenyl moiety with a hydroxycyclobutane carboxylic acid scaffold, offering versatile reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and metabolite intermediates, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated compounds like 1-(2,6-Difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound's CAS number 2228396-92-5 frequently appears in patent literature related to kinase inhibitors and anti-inflammatory agents, addressing prevalent health concerns such as autoimmune diseases and oncology. Its cyclobutane ring structure also makes it a candidate for studying conformational restriction in medicinal chemistry—a hot topic in AI-driven drug design.

The synthesis of 1-(2,6-Difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid typically involves multi-step reactions, including Pd-catalyzed cross-coupling and stereoselective hydroxylation. These methods align with the industry's shift toward green chemistry, as evidenced by searches for solvent-free synthesis and catalytic efficiency optimization. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in pharmaceutical applications.

From an SEO perspective, queries such as "fluorinated cyclobutane derivatives", "CAS 2228396-92-5 supplier", and "hydroxycyclobutane carboxylic acid uses" reflect growing commercial interest. The compound's potential in crop protection formulations further connects it to discussions on sustainable agriculture, another high-traffic keyword cluster. Notably, its low toxicity profile (based on preliminary studies) makes it a safer alternative to traditional halogenated analogs, resonating with ESG-focused investors.

In conclusion, 1-(2,6-Difluoro-4-methylphenyl)-3-hydroxycyclobutane-1-carboxylic acid represents a convergence of innovation in fluorine chemistry and ring-strained architectures. Its CAS No. 2228396-92-5 serves as a pivotal identifier for researchers exploring next-generation therapeutics and agrochemicals. As the scientific community prioritizes molecular diversity and efficient synthesis routes, this compound is poised to remain a subject of intensive study and industrial application.